Cas no 1951411-76-9 (5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine)

• Product Name: 5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine
• CAS No: 1951411-76-9
• MF: C₁₁H₁₃BrF₂N₂
• MW: 291.1351
• MDL: MFCD32067750
• CID: 4709931
• Update Time: 2025-10-29

5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine
• BrC=1C=CC(=NC=1)CCN1CC(CC1)(F)F

• MDL： MFCD32067750
• Inchi： 1S/C11H13BrF2N2/c12-9-1-2-10(15-7-9)3-5-16-6-4-11(13,14)8-16/h1-2,7H,3-6,8H2
• InChI Key： BDWNATWDJYCGNS-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C(C([H])=C1[H])C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])C(C1([H])[H])(F)F

Computed Properties

• Exact Mass: 290.02302 g/mol
• Monoisotopic Mass: 290.02302 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 291.13
• XLogP3: 2.7
• Topological Polar Surface Area: 16.1

Additional information on 5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine

Exploring the Chemical Profile and Applications of 5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine (CAS No. 1951411-76-9)

The compound 5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine (CAS No. 1951411-76-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromine substituent and a 3,3-difluoropyrrolidine moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for fluorinated compounds like 5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound's CAS No. 1951411-76-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key applications of 5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine is its role in the development of small-molecule inhibitors. Its pyridine core and difluoropyrrolidine side chain provide a versatile scaffold for designing compounds with high selectivity and potency. This has led to its use in projects targeting neurodegenerative diseases, cancer, and inflammatory disorders, where precision in molecular interactions is critical.

The synthesis of 5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine involves multi-step organic reactions, including halogenation and amine alkylation. Researchers often optimize these processes to achieve high yields and purity, as impurities can significantly impact downstream applications. The compound's physicochemical properties, such as solubility and stability, are also carefully studied to ensure compatibility with various formulation strategies.

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In conclusion, 5-Bromo-2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)pyridine (CAS No. 1951411-76-9) represents a critical tool in modern chemical research. Its versatility, combined with the rising demand for fluorinated building blocks, ensures its continued importance in drug discovery and material science. Future studies may explore its applications in catalysis or bioconjugation, further expanding its utility across disciplines.